Cas no 57794-08-8 ((1S,2S)-cyclohexane-1,2-diol)

• Product Name: (1S,2S)-cyclohexane-1,2-diol
• CAS No: 57794-08-8
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• MDL: MFCD00066431
• CID: 947562
• PubChem ID: 7057110
• Update Time: 2025-04-19

(1S,2S)-cyclohexane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• (1s,2s)-trans-1,2-cyclohexanediol
• 1R,2R-cyclohexanediol
• (1S,2S)-cyclohexane-1,2-diol
• MFCD00063611
• Q27454285
• 1,2-Cyclohexanediol, (E)-
• (1S)-trans-1,2-Cyclohexanediol
• AS-77640
• (1S,2S)-trans-1,2-Cyclohexanediol, 99%
• 1.ALPHA.,2.BETA.-CYCLOHEXANEDIOL
• 1,2-Cyclohexanediol, (1S-trans)-
• 1,2-Cyclohexanediol, (1S,2S)-
• (1s,2s)-1,2-cyclohexanediol
• J36.940C
• 1,2-trans-Cyclohexanediol
• (1s,2s)-trans-cyclohexanediol
• (+)-1S,2S-1,2-Cyclohexanediol
• SCHEMBL379844
• 1,2-Cyclohexanediol, trans-
• EN300-177050
• (+)-trans-1,2-Cyclohexanediol
• 1alpha,2beta-Cyclohexanediol
• UNII-3RX9RD438J
• BDBM36072
• 3RX9RD438J
• AKOS016038175
• F86109
• 57794-08-8
• CS-0180922
• (S,S)-1,2-Cyclohexanediol
• trans-1,2-Dihydroxycyclohexane
• 'TRANS-CYCLOHEXANE-1,2-DIOL'
• BCP16536
• MFCD00066431

• MDL： MFCD00066431
• Inchi： 1S/C6H12O2/c7-5-3-1-2-4-6(5)8/h5-8H,1-4H2/t5-,6-/m0/s1
• InChI Key： PFURGBBHAOXLIO-WDSKDSINSA-N
• SMILES： O[C@H]1CCCC[C@@H]1O

Computed Properties

• Exact Mass: 116.08400
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.9958 (rough estimate)
• Melting Point: 107-109 °C (lit.)
• Boiling Point: 177.22°C (rough estimate)
• Flash Point: Fahrenheit: 273.2 ° f
  Celsius: 134 ° c
  
• Refractive Index: 1.4270 (estimate)
• PSA: 40.46000
• LogP: 0.28220
• Optical Activity: [α]20/D +39°, c = 1.6 in H2O
• Solubility: Not available

(1S,2S)-cyclohexane-1,2-diol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：R36/37; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols